5,6-Dideoxy-2-C-ethenyl-3,4-O-(1-methylethylidene)-1-O-(triphenylmethyl)-L-arabino-hex-5-enitol

• IUPAC Name: (2S)-2-[(4S,5S)-5-ethenyl-2,2-dimethyl-1,3-dioxolan-4-yl]-1-trityloxybut-3-en-2-ol
• InChI: InChI=1S/C30H32O4/c1-5-26-27(34-28(3,4)33-26)29(31,6-2)22-32-30(23-16-10-7-11-17-23,24-18-12-8-13-19-24)25-20-14-9-15-21-25/h5-21,26-27,31H,1-2,22H2,3-4H3/t26-,27-,29-/m0/s1
• InChI Key: WMTZPCWRLXZVGY-YCVJPRETSA-N
• Canonical SMILES: CC1(OC(C(O1)C(COC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)(C=C)O)C=C)C
• Isomeric SMILES: CC1(O[C@H]([C@H](O1)[C@@](COC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)(C=C)O)C=C)C
• Molecular Formula: C30H32O4
• DSSTOX Substance ID: DTXSID301117164
• Molecular Weight: 456.6 g/mol
• CAS RN: 681853-98-5

Description

5,6-Dideoxy-2-C-ethenyl-3,4-O-(1-methylethylidene)-1-O-(triphenylmethyl)-L-arabino-hex-5-enitol is a useful research compound. Its molecular formula is C30H32O4 and its molecular weight is 456.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,6-Dideoxy-2-C-ethenyl-3,4-O-(1-methylethylidene)-1-O-(triphenylmethyl)-L-arabino-hex-5-enitol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-Dideoxy-2-C-ethenyl-3,4-O-(1-methylethylidene)-1-O-(triphenylmethyl)-L-arabino-hex-5-enitol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reduction of Functional Sugars

• Descotes, Martin, and Dung (1978) explored the preparation of di-unsaturated sugars, leading to compounds like 1,5-anhydro-1,2,6-trideoxy-L-threo-hex-5-enitol, which are crucial in carbohydrate research (Descotes, Martin, & Dung, 1978).

Synthetic Studies of Antibiotics

• Nakata, Ikeyama, Takao, and Kinoshita (1980) conducted studies on the syntheses of derivatives utilizable in the construction of the Rifamycin ansa chain portion, an important aspect in the synthesis of antibiotics (Nakata, Ikeyama, Takao, & Kinoshita, 1980).

Reaction with Butyllithium

• Clode, Horton, and Weckerle (1976) investigated the reaction of methyl 2,3-O-benzylidene-6-deoxy-α-L-mannopyranoside with butyllithium, a reaction that is significant in understanding the behavior of such sugars under specific conditions (Clode, Horton, & Weckerle, 1976).

Stereoselective Synthesis

• Bettelli, D’Andrea, Mascanzoni, Passacantilli, and Piancatelli (1998) focused on the stereoselective synthesis of tetrahydrofurans and linear methyl enol-ethers from glycals, showing the versatility in manipulating such sugar derivatives (Bettelli, D’Andrea, Mascanzoni, Passacantilli, & Piancatelli, 1998).

Structural Analysis

• Unger, Stix, Möderndorfer, and Hammerschmid (1978) synthesized an isosteric phosphonate analogue of d-arabinose 5-phosphate, showcasing the structural and functional diversity achievable with such sugar derivatives (Unger, Stix, Möderndorfer, & Hammerschmid, 1978).